Cas no 400746-82-9 (2-(5-Methylfuran-2-yl)benzaldehyde)

• Product Name: 2-(5-Methylfuran-2-yl)benzaldehyde
• CAS No: 400746-82-9
• Molecular Formula: C₁₂H₁₀O₂
• Molecular Weight: 186.2066
• MDL: MFCD04039124
• CID: 925247

2-(5-Methylfuran-2-yl)benzaldehyde Properties

Names and Identifiers

• 2-(5-Methylfuran-2-yl)benzaldehyde
• 2-(5-methyl-2-furyl)benzaldehyde
• 2-(5-methyl-2-furyl)benzaldehyde(SALTDATA: FREE)
• AC1MU94T
• AG-F-41739
• Ambcb4003500
• CTK4I2401
• MolPort-001-770-095

• MDL： MFCD04039124
• InChIKey： XBNQFPPQJHCVIB-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H10O2/c1-9-6-7-12(14-9)11-5-3-2-4-10(11)8-13/h2-8H,1H3
• SMILES： CC1=CC=C(C2=CC=CC=C2C=O)O1

Computed Properties

• Exact Mass: 186.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Heavy Atom Count: 14

Experimental Properties

• LogP: 3.06750
• PSA: 30.21000

2-(5-Methylfuran-2-yl)benzaldehyde Security Information

• Dangerous goods sign：
• Hazard Statement： Irritant
• Risk Phrases： 22

2-(5-Methylfuran-2-yl)benzaldehyde Customs Data

• HS CODE：2932190090
• Customs Data：

  China Customs Code:

  2932190090

  Overview:

  2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives